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Compound of Interest

Compound Name: Americium trinitrate

Cat. No.: B1217664

In-Depth Technical Guide to Americium (lll)
Nitrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Americium (l11) nitrate, also known as Americium trinitrate. The information is
curated for professionals in research, science, and drug development who require detailed data
on this actinide compound.

Chemical Formula and Structure

Americium (IIl) nitrate is an inorganic compound with the chemical formula Am(NOs)s.[1][2] The
molecule consists of a central americium atom in the +3 oxidation state ionically bonded to
three nitrate (NOs~) groups.

While a complete single crystal X-ray diffraction study providing precise bond lengths and
angles for the solid-state compound is not readily available in open literature, studies on its
behavior in aqueous solutions provide insight into its structure. Extended X-ray Absorption Fine
Structure (EXAFS) studies of Americium (l1l) in concentrated nitric acid solutions have revealed
the formation of hydrated nitrate complexes. In a 16 M nitric acid solution, the dominant
species is a hydrated complex with an average stoichiometry of Am(NOs3)3.4(H20)s.a4.
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Physicochemical Properties

Quantitative data on the physicochemical properties of solid Americium (lll) nitrate is scarce.
However, based on available information, the following properties can be summarized:

Property Value/Description

Chemical Formula Am(NO3)3

Molar Mass 429.06 g/mol

Appearance Expected to be a crystalline solid.
Solubility Soluble in water and nitric acid.

Thermally decomposes to form Americium (I1I)

Thermal Stability oxide (Am203).[1]

Experimental Protocols
Synthesis of Americium (lll) Nitrate Solution

A common method for the preparation of an Americium (lIl) nitrate solution involves the
dissolution of Americium (ll) oxide or hydroxide in nitric acid.

Materials:

o Americium (Ill) oxide (Am20s3) or Americium (Ill) hydroxide (Am(OH)3)
e Concentrated nitric acid (HNOs)

» Deionized water

Procedure:

o Carefully weigh a known quantity of Americium (III) oxide or hydroxide and place it in a
suitable reaction vessel within a glovebox or other appropriate containment for handling
radioactive materials.
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e Slowly add a stoichiometric excess of concentrated nitric acid to the reaction vessel. The
dissolution of Americium (lll) oxide can be represented by the following reaction: Am20s + 6
HNOs - 2 Am(NO3)3 + 3 H20

o Gently heat and stir the mixture to facilitate complete dissolution.

e Once a clear solution is obtained, it can be diluted with deionized water to the desired
concentration.

Note: The synthesis and handling of americium compounds should only be performed by
trained personnel in appropriately equipped laboratories due to the radioactive nature of
americium.

Experimental Workflow: Separation of Americium
from Spent Nuclear Fuel

Americium (IIl) nitrate is a key intermediate in the partitioning and transmutation strategies for
managing high-level radioactive waste. The following diagram illustrates a conceptual workflow
for the separation of americium from other elements in spent nuclear fuel, such as in the EXAm
(Extraction of Americium) process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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